Cas no 1138442-71-3 (4-[(2-Bromoacetyl)amino]-N-butylbenzamide)

• Product Name: 4-[(2-Bromoacetyl)amino]-N-butylbenzamide
• CAS No: 1138442-71-3
• MF: C₁₃H₁₇BrN₂O₂
• MW: 313.190282583237
• CID: 4680801
• Update Time: 2023-08-15

4-[(2-Bromoacetyl)amino]-N-butylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-[(2-BROMOACETYL)AMINO]-N-BUTYLBENZAMIDE
• 4-(2-bromoacetamido)-N-butylbenzamide
• 4-[(2-Bromoacetyl)amino]-N-butylbenzamide

• Inchi： 1S/C13H17BrN2O2/c1-2-3-8-15-13(18)10-4-6-11(7-5-10)16-12(17)9-14/h4-7H,2-3,8-9H2,1H3,(H,15,18)(H,16,17)
• InChI Key： UEKNAYKRFSATRC-UHFFFAOYSA-N
• SMILES： BrCC(NC1C=CC(=CC=1)C(NCCCC)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 276
• Topological Polar Surface Area: 58.2